Cas no 66067-30-9 (Prenyl-Veratrat)

• Product Name: Prenyl-Veratrat
• CAS No: 66067-30-9
• Molecular Formula: C₁₄H₁₈O₄
• Molecular Weight: 250.29
• CID: 2038237
• PubChem ID: 15127823

Prenyl-Veratrat Properties

Names and Identifiers

• Prenyl-Veratrat
• Trichoclein
• trichocolein
• 3,4-Dimethoxybenzoic acid 3-methyl-2-butenyl ester
• 3-methylbut-2-enyl 3,4-dimethoxybenzoate
• 66067-30-9
• DTXSID70568642
• 3-Methylbut-2-en-1-yl 3,4-dimethoxybenzoate
• 3-Methylbut-2-en-1-yl 3,4-dimethoxybenzoic acid
• DTXCID10519416

• InChIKey： NWJHMOYAEKIJSU-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H18O4/c1-10(2)7-8-18-14(15)11-5-6-12(16-3)13(9-11)17-4/h5-7,9H,8H2,1-4H3
• SMILES： CC(=CCOC(=O)C1=CC(=C(C=C1)OC)OC)C

Computed Properties

• Exact Mass: 250.12050905g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 250.12050905g/mol
• Heavy Atom Count: 18
• Complexity: 294
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.4
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives